
A Technical Guide to Levofloxacin Glucuronide:
Synthesis, Characterization, and Analysis

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Levofloxacin Glucuronide

CAS No.: 160962-46-9

Cat. No.: B601389

Get Quote

This guide provides an in-depth exploration of levofloxacin glucuronide, the primary phase II

metabolite of the broad-spectrum fluoroquinolone antibiotic, levofloxacin. Tailored for

researchers, medicinal chemists, and drug metabolism scientists, this document delineates the

critical chemical data, metabolic pathway, and analytical methodologies pertinent to the study

of this significant metabolite.

Introduction: The Metabolic Fate of Levofloxacin
Levofloxacin, the levorotatory isomer of ofloxacin, is a widely prescribed antibiotic valued for its

extensive activity against both Gram-positive and Gram-negative bacteria.[1] Its mechanism of

action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential

for DNA replication, transcription, repair, and recombination.[2] While levofloxacin is primarily

excreted unchanged in the urine (approximately 87% within 48 hours), a portion of the

administered dose undergoes metabolism.[3]

The metabolic transformation of levofloxacin is limited, with less than 5% of a dose being

recovered as the desmethyl and N-oxide metabolites.[3] However, a crucial metabolic route for

many xenobiotics, including fluoroquinolones, is conjugation with glucuronic acid. This process,
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known as glucuronidation, is a major Phase II biotransformation reaction that enhances the

water solubility of compounds, thereby facilitating their excretion.[4] Levofloxacin glucuronide
is the product of this pathway, representing a key molecule in understanding the complete

pharmacokinetic and dispositional profile of the parent drug.

Chemical and Physical Properties of Levofloxacin
Glucuronide
The conjugation of glucuronic acid to the carboxylic acid moiety of levofloxacin results in the

formation of an acyl glucuronide. This transformation significantly alters the physicochemical

properties of the parent molecule, most notably its polarity and molecular weight.

Property Levofloxacin (Parent Drug)
Levofloxacin Acyl-β-D-
Glucuronide (Metabolite)

CAS Number 100986-85-4 160962-46-9

Molecular Formula C₁₈H₂₀FN₃O₄ C₂₄H₂₈FN₃O₁₀

Molecular Weight 361.37 g/mol 537.49 g/mol

Appearance White to faint yellow powder White to Pale Yellow Solid

Synonyms L-Ofloxacin, Levaquin
Levofloxacin-Acyl-D-

Glucuronide

The Glucuronidation Pathway of Levofloxacin
The enzymatic conjugation of levofloxacin with glucuronic acid is catalyzed by a superfamily of

enzymes known as uridine 5'-diphospho-glucuronosyltransferases (UGTs).[5] These enzymes

transfer a glucuronic acid moiety from the activated co-factor, uridine 5'-diphosphoglucuronic

acid (UDPGA), to the levofloxacin molecule.

This metabolic process is a critical detoxification pathway, converting the relatively lipophilic

parent drug into a more hydrophilic and readily excretable metabolite. The specific UGT

isoforms responsible for levofloxacin glucuronidation in humans have not been definitively

elucidated but are likely members of the UGT1A and UGT2B subfamilies, which are known to

catalyze the glucuronidation of a wide array of drugs and other xenobiotics.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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